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Compound of Interest

Compound Name:
Lithium tetrakis(p-

fluorophenyl)borate

CAS No.: 68140-33-0

Cat. No.: B12960102

Get Quote

Lithium Tetrakis(pentafluorophenyl)borate (Li[B(C₆F₅)₄])

Executive Summary
In advanced organic synthesis, the stability of reactive intermediates dictates the success of a

transformation.[1] LiTFPB (Lithium tetrakis(pentafluorophenyl)borate) is the premier source of

the [B(C₆F₅)₄]⁻ anion (often abbreviated as TFPB or F₂₀-B), a "Super-Weakly Coordinating

Anion" (WCA).

Unlike traditional anions (BF₄⁻, PF₆⁻, OTf⁻), the TFPB anion is voluminous, highly lipophilic,

and resistant to oxidation.[1] It interacts so weakly with cations that it essentially leaves them

"naked," dramatically enhancing their electrophilicity and catalytic activity. This guide details the

use of LiTFPB as a catalyst activator, electrochemical stabilizer, and stereodirecting additive.[1]

Mechanistic Insight: The "Naked Cation" Effect
The utility of LiTFPB stems from the unique physics of its anion. The fluorine atoms on the

phenyl rings disperse the negative charge over a massive volume, reducing the Coulombic
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attraction between the anion and any cationic species.

Comparative Anion Coordination Strength
Anion

Coordination
Ability

Oxidative Stability
Solubility in Non-
Polar Solvents

Cl⁻ / Br⁻
Strong (Deactivates

Cations)
Low Poor

OTf⁻ (Triflate) Moderate Moderate Moderate

PF₆⁻ / BF₄⁻ Weak High Poor

[B(C₆F₅)₄]⁻ (TFPB)
Super-Weak (Naked

Cation)

Extreme (> 4.5 V vs

SCE)
Excellent

Pathway Visualization
The following diagram illustrates how LiTFPB transforms a dormant pre-catalyst into a hyper-

active species.
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Figure 1: Activation of neutral metal halides or organic halides by LiTFPB to generate reactive

cationic species.

Protocol 1: Synthesis of "Super-Lewis Acid"
Catalysts
Application: Generation of Trityl Tetrakis(pentafluorophenyl)borate ([Ph₃C][B(C₆F₅)₄]). Context:

The trityl salt is a shelf-stable, metal-free Lewis acid used to catalyze Mukaiyama aldol
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reactions, Michael additions, and olefin polymerization.[1] LiTFPB is the critical starting

material.

Materials
Li[B(C₆F₅)₄] · n Et₂O (Commercial grade, typically ~2.5 etherate).

Trityl Chloride (Ph₃CCl) (Recrystallized).[2][3]

Solvent: Dichloromethane (DCM) or Hexane (Anhydrous).

Atmosphere: Argon or Nitrogen (Strictly moisture-free).

Step-by-Step Methodology
Stoichiometry Calculation: Calculate 1.0 equivalent of LiTFPB and 1.0 equivalent of Ph₃CCl.

Note: LiTFPB is hygroscopic. Weighing should be done in a glovebox.

Mixing:

Dissolve Ph₃CCl in minimal anhydrous DCM.

Add the LiTFPB solid slowly to the stirring solution at room temperature. The solution will

turn a characteristic deep yellow/orange (indicative of the trityl cation).

Precipitation of Byproduct:

LiCl is insoluble in DCM/Hexane mixtures.

Stir for 2 hours to ensure complete metathesis.

Filtration:

Filter the mixture through a 0.45 µm PTFE syringe filter or a glass frit under inert gas to

remove the fine LiCl precipitate.

Isolation:
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Concentrate the filtrate in vacuo.

Recrystallize by layering Hexane over the concentrated DCM solution at -20°C.

Yield: Yellow crystals of [Ph₃C][B(C₆F₅)₄].[3]

Validation:

¹⁹F NMR: -133 ppm (o-F), -163 ppm (p-F), -167 ppm (m-F).

Visual: Deep yellow color confirms Trityl cation presence; loss of color indicates quenching

by moisture.

Protocol 2: Electrochemical C-H Activation
Application: Anodic oxidation of organic substrates (e.g., Shono oxidation, oxidative coupling).

[1] Context: Standard electrolytes (LiClO₄, Bu₄NPF₆) often oxidize at the high potentials

required for difficult C-H activations, or the anions nucleophilically attack the radical cation

intermediate.[1] LiTFPB is chemically inert and non-nucleophilic.

Electrolyte Preparation
Solvent System: Dichloromethane (DCM) or Nitromethane (MeNO₂).

Concentration: 0.05 M to 0.1 M LiTFPB.

Tip: If solubility in pure DCM is low, add small amounts of 1,1,1,3,3,3-

hexafluoroisopropanol (HFIP) to assist solvation without nucleophilic interference.

Experimental Workflow
Cell Setup: Undivided cell, Carbon felt anode, Platinum cathode.[1]

Substrate: Add substrate (e.g., amide, ether) at 0.2 M.[1]

Electrolysis: Constant current (CCE) at 5–10 mA/cm².

Workup:
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Unlike other salts, TFPB is highly lipophilic and will extract into the organic phase.[1]

Removal: Pass the crude reaction mixture through a short plug of silica gel. The non-polar

TFPB anion will often elute after non-polar products or can be trapped using a basic

alumina plug.
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Figure 2: The TFPB anion stabilizes the high-energy radical cation, preventing side reactions

with the electrolyte.

Protocol 3: Stereoselective Glycosylation Additive
Application: Modulating α/β selectivity in glycosidic bond formation. Context: The "Counterion

Effect" is critical in glycosylation. The Li⁺ cation of LiTFPB can coordinate with the glycosyl

donor's leaving group, while the non-coordinating TFPB anion alters the tight-ion pair structure

of the oxocarbenium intermediate.

Protocol
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Standard Conditions: Glycosyl donor (1.0 equiv), Acceptor (1.2 equiv), NIS/TfOH (activator).

Additive: Add 0.5 – 1.0 equiv of LiTFPB to the reaction mixture before adding the activator.

Observation:

In many cases, the presence of LiTFPB shifts selectivity towards the β-anomer (1,2-trans)

by enforcing a solvent-separated ion pair (SSIP) mechanism rather than a contact ion pair

(CIP) mechanism.

Handling, Storage & Safety
Hygroscopicity: LiTFPB is extremely hygroscopic. It must be stored in a glovebox or under

vacuum in a desiccator. Water contamination hydrolyzes the anion to boric acid and

pentafluorobenzene.

Thermal Stability:

Warning: LiTFPB can deflagrate (decompose explosively) upon melting (~265°C).[4] Do

not heat neat solids above 200°C.

Light Sensitivity: Store in amber vials.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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